4-Propoxy-3-methyl-benzofuran-2-carboxylic acid
Cat. No. B8391530
M. Wt: 234.25 g/mol
InChI Key: MQOLSTSPCSAVQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07420001B2
Procedure details
To a solution of 160 mg of 4-propoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester dissolved in 1 mL of THF was added 3 mL of LiOH solution (3.6 g LiOH/50 mL MeOH/50 mL H2O). The mixture was stirred at room temperature overnight. The solvents were removed under vacuum and the residue was dissolved in 5 mL of water. The solution was acidified and the resulting suspension was filtered. The solid product was dried under vacuum to give 124 mg (87% yield) of 4-propoxy-3-methyl-benzofuran-2-carboxylic acid, obtained as white solid.
Quantity
160 mg
Type
reactant
Reaction Step One
Yield
87%
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[O:7][C:8]2[CH:15]=[CH:14][CH:13]=[C:12]([O:16][CH2:17][CH2:18][CH3:19])[C:9]=2[C:10]=1[CH3:11])=[O:5])C.[Li+].[OH-]>C1COCC1>[CH2:17]([O:16][C:12]1[C:9]2[C:10]([CH3:11])=[C:6]([C:4]([OH:5])=[O:3])[O:7][C:8]=2[CH:15]=[CH:14][CH:13]=1)[CH2:18][CH3:19] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
160 mg
|
|
Type
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reactant
|
|
Smiles
|
C(C)OC(=O)C=1OC2=C(C1C)C(=CC=C2)OCCC
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Name
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|
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Quantity
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1 mL
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Type
|
solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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3 mL
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Type
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reactant
|
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Smiles
|
[Li+].[OH-]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
|
The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The solvents were removed under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in 5 mL of water
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FILTRATION
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Type
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FILTRATION
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Details
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the resulting suspension was filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solid product was dried under vacuum
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
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|
|
Type
|
product
|
|
Smiles
|
C(CC)OC1=CC=CC2=C1C(=C(O2)C(=O)O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 124 mg | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
